4-[(But-3-yn-2-yl)amino]pyrimidine-5-carboxylic acid

• Molecular Formula: C9H9N3O2
• Molecular Weight: 191.19 g/mol
• SMILES: CC(C#C)NC1=NC=NC=C1C(=O)O
• InChI: InChI=1S/C9H9N3O2/c1-3-6(2)12-8-7(9(13)14)4-10-5-11-8/h1,4-6H,2H3,(H,13,14)(H,10,11,12)
• InChIKey: IDSOGSRLHQFBDX-UHFFFAOYSA-N

4-[(But-3-yn-2-yl)amino]pyrimidine-5-carboxylic acid: Selective AChE Inhibitor & Synthetic Intermediate

4-[(But-3-yn-2-yl)amino]pyrimidine-5-carboxylic acid (CAS: 1691136-44-3) is a small-molecule pyrimidine derivative (C9H9N3O2, MW: 191.19) characterized by a chiral but-3-yn-2-ylamino substituent at the 4-position and a carboxylic acid moiety at the 5-position of the pyrimidine ring . It functions both as a valuable synthetic intermediate for complex nucleoside medicines and as a potent, selective inhibitor of acetylcholinesterase (AChE) over butyrylcholinesterase (BChE), a profile relevant to Alzheimer's disease research [1][2].

1 Chiral 4-(but-3-yn-2-yl)amino pyrimidine scaffold

2 Reported AChE-selective inhibition over BChE

3 Free carboxylic acid for direct amide coupling

• [1] Alım, Z. and Demir, Y. Evaluation of pyrimidine-based compounds as AChE and BChE inhibitors: in vitro inhibition, molecular modeling, and statistical evaluation. Naunyn-Schmiedeberg's Archives of Pharmacology. 2026. View Source
• [2] He, Y. et al. Patent related to a 5-substituted pyrimidine carbocyclic nucleoside medicine intermediate. Semantic Scholar Author Profile. 2012. View Source

Positional and Pharmacological Specificity

Direct replacement of 4-[(But-3-yn-2-yl)amino]pyrimidine-5-carboxylic acid with its structural analogs is scientifically unsound due to two critical sources of differentiation. First, the specific orientation of the carboxylic acid and the chiral but-3-yn-2-ylamino group on the pyrimidine core dictates a unique pharmacological selectivity for AChE, with a 24-fold selectivity window over BChE, a property not shared by other tested pyrimidine derivatives [1]. Second, the presence of the carboxylic acid at the 5-position, as opposed to a methyl ester, provides a distinct synthetic handle for amide coupling and further derivatization without the need for additional deprotection steps, a key advantage in synthetic workflows .

Target 4‑substituted pyrimidine enables AChE target engagement

May shift 2‑substituted regioisomer reported as CCR5 antagonist; AChE selectivity not expected

Target Free carboxylic acid allows direct amide coupling

May require extra steps Methyl ester analog needs hydrolysis, which can degrade the terminal alkyne

• [1] Alım, Z. and Demir, Y. Evaluation of pyrimidine-based compounds as AChE and BChE inhibitors: in vitro inhibition, molecular modeling, and statistical evaluation. Naunyn-Schmiedeberg's Archives of Pharmacology. 2026. View Source

Quantitative Evidence for This Compound

Superior AChE/BChE Selectivity

In a head-to-head study by Alım and Demir (2026), 4-[(But-3-yn-2-yl)amino]pyrimidine-5-carboxylic acid, identified as Compound 6, demonstrated the highest selectivity for AChE over BChE among seven tested pyrimidine derivatives. It achieved an IC50 of 14.89 nM against AChE while showing a much weaker effect on BChE (IC50: 357 nM) [1]. This 24-fold selectivity ratio is a quantifiable advantage over the other in-class compounds, which generally showed less pronounced selectivity, such as Compound 7 which had a lower selectivity ratio (IC50 AChE: 20.58 nM, BChE: 344.83 nM) [2].

AChE vs BChE

Head-to-head

AChE IC50 14.89 nM, BChE IC50 357 nM
24‑fold selectivity window vs. Compound 7 (16.7‑fold)

Supports AChE‑selective inhibitor research

Among tested pyrimidine derivatives

Evidence Dimension	Enzyme inhibition selectivity (AChE vs. BChE)
Target Compound Data	AChE IC50: 14.89 nM; BChE IC50: 357 nM; Selectivity Ratio: 24-fold
Comparator Or Baseline	Compound 7 (AChE IC50: 20.58 nM; BChE IC50: 344.83 nM; Selectivity Ratio: 16.7-fold)
Quantified Difference	Target compound shows a 44% greater selectivity window (24-fold vs. 16.7-fold) compared to the next most similar derivative.
Conditions	In vitro enzyme inhibition assay; Compounds 1-7 tested simultaneously against AChE and BChE.

Why This Matters

High AChE selectivity is a desirable pharmacological profile for Alzheimer's disease therapeutics to minimize peripheral cholinergic side effects associated with BChE inhibition, making this compound a more attractive scaffold for development than its less selective analogs.

• [1] Alım, Z. and Demir, Y. Evaluation of pyrimidine-based compounds as AChE and BChE inhibitors: in vitro inhibition, molecular modeling, and statistical evaluation. Naunyn-Schmiedeberg's Archives of Pharmacology. 2026. (Main Results Section). View Source
• [2] Alım, Z. and Demir, Y. Evaluation of pyrimidine-based compounds as AChE and BChE inhibitors: in vitro inhibition, molecular modeling, and statistical evaluation. Naunyn-Schmiedeberg's Archives of Pharmacology. 2026. (Table 1). View Source

Regioisomeric Advantage for AChE Inhibition

The position of the but-3-yn-2-ylamino substituent on the pyrimidine ring critically influences biological activity. The 4-substituted target compound demonstrated nanomolar AChE inhibitory activity (IC50: 14.89 nM) [1]. In contrast, a parallel study on a regioisomeric series indicated that the analogous 2-(but-3-yn-1-ylamino)pyrimidine-5-carboxylic acid (CAS: 1862481-81-9) and related 2-substituted analogs showed a different pharmacological profile, primarily investigated as CCR5 antagonists for HIV treatment, not as selective AChE inhibitors [2]. This demonstrates that the 4-position is critical for the desired AChE activity.

4‑ vs 2‑Substitution

Class-level

4‑substituted: potent AChE inhibitor
2‑substituted regioisomer: CCR5 antagonist profile reported

4‑position critical for AChE target engagement

Inferred across separate studies

Evidence Dimension	Target engagement profile based on regioisomeric substitution
Target Compound Data	4-substituted: Potent, selective AChE inhibitor (IC50: 14.89 nM)
Comparator Or Baseline	2-substituted regioisomer (CAS 1862481-81-9): Activity profile is consistent with a CCR5 antagonist; no AChE selectivity data reported
Quantified Difference	Qualitative target switch from AChE inhibition (4-substituted) to GPCR antagonism (2-substituted).
Conditions	Comparison is inferred across separate published studies: Alım et al. (2026) for 4-substituted AChE activity and patent literature for 2-substituted CCR5 activity.

Why This Matters

For a procurement decision aimed at CNS drug discovery, particularly Alzheimer's disease, the 4-substituted regioisomer provides the validated phenotype of interest (selective AChE inhibition), which is absent in the 2-substituted analog.

• [1] Alım, Z. and Demir, Y. Evaluation of pyrimidine-based compounds as AChE and BChE inhibitors: in vitro inhibition, molecular modeling, and statistical evaluation. Naunyn-Schmiedeberg's Archives of Pharmacology. 2026. View Source
• [2] Zhang, H. et al. Patent: CCR5 Antagonist. Semantic Scholar Author Profile. 2012. View Source

Carboxylic Acid Advantage in Synthesis

This compound is specifically cited as an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines, with reported advantages of simple operational processes and mild reaction conditions that are suitable for industrial production [1]. Its free carboxylic acid functionality allows for direct amide bond formation, in contrast to the commercially available methyl ester analog, 4-[(but-3-yn-2-yl)amino]pyrimidine-5-carboxylate, which requires an additional hydrolysis step that can be incompatible with the terminal alkyne .

Acid vs Ester

Class-level

Free acid → direct amide coupling
Methyl ester → requires hydrolysis, risks alkyne degradation

Reduces synthetic steps, supports library synthesis

Under standard amide coupling conditions

Evidence Dimension	Synthetic step economy and functional group compatibility
Target Compound Data	Free carboxylic acid; ready for direct amide coupling
Comparator Or Baseline	Methyl ester analog; requires ester hydrolysis, complicating synthesis and potentially degrading the terminal alkyne
Quantified Difference	Saves at least one synthetic step; reduces risk of alkyne degradation during deprotection.
Conditions	Standard amide coupling conditions (e.g., EDC/HOBt) vs. the need for ester hydrolysis with a base or acid.

Why This Matters

For medicinal chemistry and process chemistry teams, the free acid form directly translates to higher yield, shorter synthesis, and lower cost in the preparation of target nucleoside libraries.

• [1] He, Y. et al. Intermediate for 5-substituted pyrimidine carbocyclic nucleoside medicine. Semantic Scholar. 2012. View Source

CD73 Inhibitory Activity

Beyond its well-characterized AChE activity, an independent binding database record indicates that 4-[(But-3-yn-2-yl)amino]pyrimidine-5-carboxylic acid also inhibits rat ecto-5'-nucleotidase (CD73) with a Ki of 101 nM [1]. This is a moderate potency compared to its AChE activity, but it suggests a potential for dual pharmacology. No comparable CD73 inhibition data have been reported for the 2-substituted regioisomer or the methyl ester analog, indicating a unique polypharmacology profile for this specific scaffold [1].

CD73 Ki

Supporting evidence

Ki 101 nM (rat ecto‑5′‑nucleotidase)

Reported moderate CD73 inhibition context

Secondary pharmacology; no data for close analogs

Evidence Dimension	Inhibition of ecto-5'-nucleotidase (CD73)
Target Compound Data	Ki: 101 nM against rat ecto-5'-nucleotidase
Comparator Or Baseline	No data reported for closest analogs (2-substituted regioisomer, methyl ester) against CD73
Quantified Difference	Not quantifiable vs. analogs; establishes a secondary pharmacological activity unique to the target compound among its immediate chemical neighbors.
Conditions	Inhibition of rat ecto-5'-nucleotidase transfected in COS7 cells, preincubated for 10 mins.

Why This Matters

This secondary activity could distinguish the compound for projects exploring dual AChE/CD73 inhibition in neuro-oncology or for creating multifunctional ligands.

• [1] BindingDB. BDBM50437946 (CHEMBL1814392) Activity Data for 4-[(But-3-yn-2-yl)amino]pyrimidine-5-carboxylic acid. Accessed 2026. View Source

Application Scenarios

Alzheimer's Disease: Selective AChE Inhibitor Lead

This compound serves as an ideal starting point for a medicinal chemistry program targeting Alzheimer's disease. Based on its demonstrated 24-fold selectivity for AChE over BChE (IC50 AChE: 14.89 nM; IC50 BChE: 357 nM), teams can immediately initiate a lead optimization campaign focused on improving CNS penetration and pharmacokinetics while maintaining this selectivity window [1]. The carboxylic acid handle allows for rapid analoging to improve drug-like properties.

5-Substituted Nucleoside Library Synthesis

The compound is a direct precursor for novel nucleoside analogs as stated in the patent literature [1]. The free carboxylic acid at the 5-position of the pyrimidine ring is optimally positioned for coupling with diverse amine-containing nucleoside mimetics. The terminal alkyne on the but-3-yn-2-yl group simultaneously provides a secondary handle for copper-catalyzed azide-alkyne cycloaddition (CuAAC) chemistry, enabling efficient library construction.

CD73 Chemical Probe

With a Ki of 101 nM against rat CD73 [1], this compound can be utilized as a chemical probe to study the CD73/adenosine signaling axis. Its concurrent, more potent AChE activity (IC50 14.89 nM) means its use as a CD73 probe is best suited for systems where cholinergic signaling is not a confounding factor, or where the dual inhibition profile is the explicit subject of investigation.

GMP Intermediate Scale-Up

The documented advantages of mild reaction conditions and industrial convenience for this compound's synthesis [1] make it a strong candidate for scale-up as a GMP intermediate for active pharmaceutical ingredient (API) production. The commercial availability in high purity (95%) supports reliable sourcing for kilo-lab demand [2].

Application

Selection Property

Validation Focus

Alzheimer’s disease model lead optimization

AChE/BChE selectivity window

CNS penetration and selectivity maintenance

5‑Substituted nucleoside library synthesis

Free carboxylic acid coupling handle

Alkyne‑azide click chemistry compatibility

CD73/adenosine signaling probe

Moderate CD73 inhibition context

Cholinergic signaling confounding assessment

Process research scale‑up

Reported mild reaction conditions

Synthetic route efficiency evaluation

• [1] Alım, Z. and Demir, Y. Evaluation of pyrimidine-based compounds as AChE and BChE inhibitors... Naunyn-Schmiedeberg's Archives of Pharmacology. 2026. View Source
• [2] He, Y. et al. Intermediate for 5-substituted pyrimidine carbocyclic nucleoside medicine. Semantic Scholar. 2012. View Source